Cas no 342611-08-9 (Benzocaine-d4)

Benzocaine-d4 Properties

Names and Identifiers

• Benzoic-2,3,5,6-d4acid, 4-amino-, ethyl ester (9CI)
• Benzocaine-d4 (See B202970 for Unlabelled)
• Benzocaine-d4 (See B202970 for Unlabelled)
• ethyl 4-amino-2,3,5,6-tetradeuteriobenzoate
• CS-0227307
• (See B202970 for Unlabelled)''
• DTXSID20661793
• Benzocaine-d4
• J-019531
• D98703
• HY-Y0258S
• 342611-08-9
• Ethyl 4-amino(~2~H_4_)benzoate
• 1ST8036D4
• AKOS030254423
• ethyl 4-amino(?H?)benzoate
• +Expand

• InChIKey： BLFLLBZGZJTVJG-LNFUJOGGSA-N
• Inchi： InChI=1S/C9H11NO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2,10H2,1H3/i3D,4D,5D,6D
• SMILES： CCOC(C1C([2H])=C([2H])C(N)=C([2H])C=1[2H])=O

Computed Properties

• Exact Mass: 169.10400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 169.104
• Heavy Atom Count: 12
• Complexity: 151
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• LogP: 2.02670
• PSA: 52.32000
• Refractive Index: 1.555
• Boiling Point: 310.731°C at 760 mmHg
• Melting Point: 85-870C
• Flash Point: 164.199°C
• Density: 1.158